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Compound Name: _ ) )
nitrobenzoic acid

Cat. No.: B112955

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the known physical and chemical
characteristics of 3-Acetamido-4-methyl-2-nitrobenzoic acid (CAS No. 7356-52-7). While
this compound is recognized as a valuable building block in medicinal chemistry and organic
synthesis, detailed experimental data regarding its physical properties, a specific synthesis
protocol, and its biological activity are not extensively documented in publicly available
literature.[1] This guide summarizes the available data, including its molecular structure,
computed properties, and limited spectroscopic information. In the absence of specific
experimental protocols for its synthesis, a general methodology based on the synthesis of a
structurally related compound is provided for reference. This document aims to serve as a
foundational resource for researchers and professionals, highlighting both the known attributes
of this compound and areas requiring further investigation.

Introduction

3-Acetamido-4-methyl-2-nitrobenzoic acid is a polysubstituted aromatic carboxylic acid. Its
structure, featuring an acetamido, a methyl, and a nitro group on the benzoic acid core,
presents multiple reactive sites, making it an attractive intermediate for the synthesis of more
complex molecules, potentially in the development of novel therapeutic agents.[1] The interplay
of these functional groups is expected to influence its chemical reactivity and biological activity.
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This guide collates the currently available data to facilitate its use in research and

development.

Chemical and Physical Properties

Detailed experimental data on the physical properties of 3-Acetamido-4-methyl-2-

nitrobenzoic acid are scarce. The following tables summarize the available computed and

basic chemical data. For comparative purposes, experimental data for the related isomer, 4-

Methyl-3-nitrobenzoic acid, is also included where available, as it may offer insights into the

expected properties of the title compound.

Table 1: General and Computed Properties of 3-Acetamido-4-methyl-2-nitrobenzoic acid

Property Value Source
CAS Number 7356-52-7 ChemScene
Molecular Formula C10H10N20s ChemScene
Molecular Weight 238.20 g/mol ChemScene
Topological Polar Surface Area
109.54 A2 ChemScene

(TPSA)
logP (octanol-water partition

o 1.56 ChemScene
coefficient)
Hydrogen Bond Donors 2 ChemScene
Hydrogen Bond Acceptors 4 ChemScene
Rotatable Bonds 3 ChemScene

Table 2: Comparative Physical Properties of a Related Isomer
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4-Methyl-3-nitrobenzoic

Property . Source
acid
Prismatic crystals or off-white

Appearance PubChem
powder

Melting Point 187-190 °C Sigma-Aldrich

- Insoluble in water; Soluble in
Solubility BenchChem
ethanol and acetone

Spectroscopic Data

The primary spectroscopic information found for 3-Acetamido-4-methyl-2-nitrobenzoic acid
is a Gas Chromatography-Mass Spectrometry (GC-MS) spectrum.[2] Detailed NMR and IR
spectra for this specific compound are not readily available in the searched literature. However,
spectroscopic data for numerous related nitrobenzoic acid derivatives have been published,
which can serve as a reference for spectral interpretation.

Synthesis

A specific, detailed experimental protocol for the synthesis of 3-Acetamido-4-methyl-2-
nitrobenzoic acid was not found in the reviewed literature. However, a general synthetic
approach can be conceptualized based on established organic chemistry principles and
published methods for structurally similar compounds. A plausible synthetic route could involve
the nitration of 3-acetamido-4-methylbenzoic acid.

Hypothetical Experimental Protocol for Synthesis

The following protocol is a generalized procedure based on the synthesis of related acetamido-
nitrobenzoic acids and should be adapted and optimized for the specific synthesis of the title
compound.

Objective: To synthesize 3-Acetamido-4-methyl-2-nitrobenzoic acid.
Materials:

o 3-Acetamido-4-methylbenzoic acid
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Concentrated Nitric Acid (HNOs)
Concentrated Sulfuric Acid (Hz2SOa4)
Ice

Distilled water

Ethanol (for recrystallization)

Procedure:

In a flask submerged in an ice bath, slowly add a pre-determined amount of 3-Acetamido-4-
methylbenzoic acid to concentrated sulfuric acid with constant stirring until fully dissolved.

Prepare a nitrating mixture by carefully adding concentrated nitric acid to concentrated
sulfuric acid, maintaining a low temperature.

Add the nitrating mixture dropwise to the solution of the starting material, ensuring the
temperature of the reaction mixture does not exceed a specified limit (e.g., 10-15°C).

After the addition is complete, continue stirring the reaction mixture at a controlled
temperature for a designated period to ensure the reaction goes to completion.

Pour the reaction mixture slowly onto crushed ice with vigorous stirring to precipitate the
crude product.

Collect the solid product by vacuum filtration and wash it with cold water to remove residual
acids.

Purify the crude product by recrystallization from a suitable solvent, such as ethanol, to
obtain the final product.

Dry the purified 3-Acetamido-4-methyl-2-nitrobenzoic acid in a vacuum oven.

Diagram 1: Hypothetical Synthesis Workflow
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Hypothetical Synthesis Workflow
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Caption: A conceptual workflow for the synthesis of 3-Acetamido-4-methyl-2-nitrobenzoic
acid.

Biological Activity and Signaling Pathways

As of the date of this publication, there is no available information in the searched scientific
literature regarding the biological activity of 3-Acetamido-4-methyl-2-nitrobenzoic acid or its
involvement in any signaling pathways. In contrast, studies on related isomers, such as 4-
methyl-3-nitrobenzoic acid, have explored their potential as inhibitors of cancer cell migration.
[3] Derivatives of 3-methyl-4-nitrobenzoic acid have also been investigated for their antifungal
properties.[4][5] These findings suggest that the broader class of substituted nitrobenzoic acids
may possess interesting biological activities, warranting future investigation into the specific
properties of 3-Acetamido-4-methyl-2-nitrobenzoic acid.

Diagram 2: Logical Relationship for Future Research
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Logical Flow for Biological Investigation
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Caption: A proposed logical progression for investigating the biological activity of the title
compound.

Conclusion

3-Acetamido-4-methyl-2-nitrobenzoic acid represents a chemical entity with potential for
applications in synthetic and medicinal chemistry. However, this technical guide highlights a
significant gap in the publicly available experimental data for this compound. While its basic
molecular properties are known, a thorough characterization of its physical properties, a
validated synthesis protocol, and an evaluation of its biological activities are necessary to fully
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unlock its potential. This guide serves as a call for further research to fill these knowledge gaps,
which will be crucial for its effective utilization by the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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